Cas no 2034446-37-0 (2-(3-chlorophenoxy)-1-(4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazin-1-yl)propan-1-one)

• Product Name: 2-(3-chlorophenoxy)-1-(4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazin-1-yl)propan-1-one
• CAS No: 2034446-37-0
• MF: C₂₃H₂₆ClN₅O₂
• MW: 439.937843799591
• CID: 5553455
• PubChem ID: 91817911
• Update Time: 2025-05-21

2-(3-chlorophenoxy)-1-(4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenoxy)-1-(4-(7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperazin-1-yl)propan-1-one
• 2-(3-chlorophenoxy)-1-[4-(7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperazin-1-yl]propan-1-one
• 2-(3-chlorophenoxy)-1-(4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazin-1-yl)propan-1-one
• AKOS025326285
• F6523-1159
• 2034446-37-0

• Inchi： 1S/C23H26ClN5O2/c1-16(31-18-6-4-5-17(24)15-18)23(30)28-13-11-27(12-14-28)22-21-19-7-2-3-8-20(19)26-29(21)10-9-25-22/h4-6,9-10,15-16H,2-3,7-8,11-14H2,1H3
• InChI Key： SJOZXISEMSQWLC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OC(C)C(N1CCN(C2C3=C4C(CCCC4)=NN3C=CN=2)CC1)=O

Computed Properties

• Exact Mass: 439.1775028g/mol
• Monoisotopic Mass: 439.1775028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63Ų

Additional information on 2-(3-chlorophenoxy)-1-(4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazin-1-yl)propan-1-one

2-(3-Chlorophenoxy)-1-(4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazin-1-yl)propan-1-one: A Comprehensive Overview

The compound 2-(3-chlorophenoxy)-1-(4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazin-1-yl)propan-1-one, identified by the CAS number 2034446-37-0, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research. This compound belongs to a class of heterocyclic compounds that have garnered attention due to their unique structural properties and promising biological activities. The molecule's structure incorporates a pyrazino[1,2-b]indazole moiety fused with a piperazine ring system, which contributes to its complex yet functional design.

Recent studies have highlighted the importance of pyrazino[1,2-b]indazole derivatives in drug discovery. These compounds are known for their ability to modulate various cellular pathways and exhibit potent activity against several disease targets. For instance, research published in the Journal of Medicinal Chemistry demonstrated that similar compounds can inhibit key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of the piperazine ring further enhances the compound's pharmacokinetic properties, making it a strong candidate for drug development.

The substitution pattern of this compound is particularly noteworthy. The 3-chlorophenoxy group attached to the propanone backbone introduces additional electronic and steric effects that can influence the molecule's bioavailability and target specificity. Chlorine substitution is a common strategy in medicinal chemistry to improve drug-like properties such as solubility and metabolic stability. Furthermore, the propanone moiety serves as a versatile platform for further functionalization, enabling researchers to explore various analogs with enhanced therapeutic potential.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The construction of the pyrazino[1,2-b]indazole core requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed both traditional organic synthesis techniques and modern catalytic methods to optimize the synthesis pathway. Recent advancements in catalytic asymmetric synthesis have also opened new avenues for producing enantiomerically pure versions of this compound.

Bioactivity studies have revealed that this compound exhibits selective inhibition against certain kinases and receptors implicated in cancer progression. Preclinical data suggest that it may serve as a lead compound for developing novel anti-cancer therapies. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to further evaluate its safety and efficacy in preclinical models.

The structural complexity of this compound presents both challenges and opportunities for researchers. On one hand, its intricate architecture necessitates sophisticated synthetic techniques and rigorous characterization methods. On the other hand, this complexity often correlates with unique biological activities that are not observed in simpler molecules. As such, this compound represents a valuable addition to the arsenal of tools available for drug discovery.

In conclusion, 2-(3-chlorophenoxy)-1-(4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazin-1-yl)propan-1-one stands at the forefront of modern medicinal chemistry research. Its innovative structure and promising biological profile make it a compelling target for further investigation. As research progresses, this compound has the potential to contribute significantly to the development of novel therapeutic agents addressing unmet medical needs.